![molecular formula C18H21NO4 B087503 1-[(5-Hydroxy-4-methoxycyclohex-2-en-1-yl)methyl]-6-methoxyisoquinolin-7-ol CAS No. 13168-51-9](/img/structure/B87503.png)
1-[(5-Hydroxy-4-methoxycyclohex-2-en-1-yl)methyl]-6-methoxyisoquinolin-7-ol
Overview
Description
1-[(5-Hydroxy-4-methoxycyclohex-2-en-1-yl)methyl]-6-methoxyisoquinolin-7-ol is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Synthesis and Chemical Applications
- The compound is significant in the synthesis of highly-substituted isoquinolines, vital in natural product syntheses and drug development. A novel method introduced a methyl group at C1 of isoquinolines, exemplified by the synthesis of an alkaloid closely related to 1-[(5-Hydroxy-4-methoxycyclohex-2-en-1-yl)methyl]-6-methoxyisoquinolin-7-ol (Melzer, Felber, & Bracher, 2018).
Neuroprotective and Neurotoxic Activities 2. Derivatives of 1-Methyl-1,2,3,4-tetrahydroisoquinoline, closely related to the compound , have been evaluated for their neurotoxicity and neuroprotective activities. Hydroxyl substitution in these compounds decreased toxicity, making them potential candidates for Parkinson's disease treatment (Okuda, Kotake, & Ohta, 2003).
Antidepressant-like Effect 3. Compounds structurally related to this compound, such as 1-(7-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-4-YL)-cyclohexanol, have demonstrated antidepressant-like effects in mouse models. These effects are mediated through the l-arginine–nitric oxide–cyclic guanosine monophosphate pathway (Dhir & Kulkarni, 2011).
Cytotoxicity and Tubulin Inhibition 4. Variants of this compound class have been developed as novel tubulin-polymerization inhibitors, targeting the colchicine site for potential anticancer applications. One such compound demonstrated significant in vitro cytotoxic activity and substantial inhibition of colchicine binding (Wang et al., 2014).
Physiological Effects on Blood Pressure and Respiration 5. Isoquinolines, including those structurally similar to the subject compound, have been studied for their effects on blood pressure, respiration, and smooth muscle. Pressor activity (increasing blood pressure) is associated with certain structural features, such as the presence of hydroxy groups (Fassett & Hjort, 1938).
Use in Quantum Entanglement Studies for Cancer Diagnosis 6. A study explored the interaction of a moving nano molecule, structurally akin to the compound of interest, with a two-mode field. This interaction, involving non-linear dynamics and two-photon transitions, was used to study quantum entanglement for diagnosing human cancer cells, tissues, and tumors (Alireza, Jennifer, & Angela, 2019).
Properties
IUPAC Name |
1-[(5-hydroxy-4-methoxycyclohex-2-en-1-yl)methyl]-6-methoxyisoquinolin-7-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4/c1-22-17-4-3-11(8-15(17)20)7-14-13-10-16(21)18(23-2)9-12(13)5-6-19-14/h3-6,9-11,15,17,20-21H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPNVNFYCUUOHCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C=CC(CC1O)CC2=NC=CC3=CC(=C(C=C32)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90927318 | |
Record name | 1-[(5-Hydroxy-4-methoxycyclohex-2-en-1-yl)methyl]-6-methoxyisoquinolin-7-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90927318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13168-51-9 | |
Record name | Norreticuline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013168519 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-[(5-Hydroxy-4-methoxycyclohex-2-en-1-yl)methyl]-6-methoxyisoquinolin-7-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90927318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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